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Compound of Interest

3-Formyl-5-
Compound Name: _ ) )
(trifluoromethyl)phenylboronic acid

Cat. No.: B1442764

3-Formyl-5-(trifluoromethyl)phenylboronic acid is a sophisticated chemical intermediate
that stands at the crossroads of versatility and functionality. For researchers in drug discovery
and materials science, its unique trifunctional architecture—comprising a boronic acid, a
reactive aldehyde (formyl) group, and an electron-withdrawing trifluoromethyl group—offers a
powerful tool for molecular engineering.

The boronic acid moiety is the cornerstone of its utility, primarily enabling participation in
palladium-catalyzed cross-coupling reactions, most notably the Suzuki-Miyaura coupling, for
the construction of complex biaryl systems.[2][3][4] The formyl group serves as a versatile
synthetic handle, opening pathways for derivatization through reactions like reductive
amination, oxidation, or Wittig reactions. Concurrently, the trifluoromethyl (CFs) group imparts
unique electronic properties and is a well-established bioisostere in medicinal chemistry, often
used to enhance metabolic stability, binding affinity, and bioavailability of drug candidates.[2][3]
This guide provides an in-depth exploration of the properties, synthesis, and critical
applications of this high-value reagent.

Physicochemical Properties and Safe Handling

Understanding the fundamental properties of a reagent is critical for its successful application
and for ensuring laboratory safety.

Key Properties Summary
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Property Value Source(s)
CAS Number 1451393-24-0 [1]
Molecular Formula CsHeBF30s3 [1]
Molecular Weight 217.94 g/mol [1][5]

) Solid, typically a white to off-
Physical Form . [1][6]
white powder

) Commercially available at
Purity [1107]
>95%

PUGXLUVQWNOCAW-
InChl Key [1]
UHFFFAOYSA-N

Store under inert gas,
Storage Conditions refrigerated (2-8°C), and [7]

protected from moisture

Stability and Storage

Phenylboronic acids are susceptible to dehydration, which can lead to the formation of cyclic
boroxine anhydrides. This process is often reversible upon exposure to water. More critically,
they can undergo protodeboronation (cleavage of the C-B bond) under certain conditions,
particularly with heat or strong acids. For 3-Formyl-5-(trifluoromethyl)phenylboronic acid,
storage in a dry, cool environment under an inert atmosphere (e.g., argon or nitrogen) is
essential to maintain its integrity and reactivity.[7]

Safety and Handling

As with many chemical reagents, proper handling is paramount. This compound should be
managed within a well-ventilated fume hood.

o Hazard Identification: Causes skin irritation (H315), serious eye irritation (H319), and may
cause respiratory irritation (H335).[8] It may also be harmful if swallowed.[9]

o Personal Protective Equipment (PPE): Wear appropriate protective gloves, chemical safety
goggles, and a lab coat.[9]
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o First Aid Measures:

o

Skin Contact: Immediately wash with plenty of soap and water.[9]

[¢]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do so.[9]

[¢]

Inhalation: Move the person to fresh air.[9]

o

Ingestion: If swallowed, call a poison center or doctor.[9]

e Incompatibilities: Avoid contact with strong oxidizing agents and strong bases.[9]

Synthesis and Characterization

While 3-Formyl-5-(trifluoromethyl)phenylboronic acid is commercially available,
understanding its synthesis provides insight into potential impurities and quality control. A
common route for arylboronic acids begins with the corresponding aryl halide.

General Synthetic Workflow

The synthesis typically proceeds via a lithium-halogen exchange or Grignard reaction from 3-
bromo-5-(trifluoromethyl)benzaldehyde, followed by quenching with a borate ester and
subsequent acidic hydrolysis to yield the final boronic acid.
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Caption: Proposed synthesis of 3-Formyl-5-(trifluoromethyl)phenylboronic acid.

Characterization

The identity and purity of the final product are confirmed using standard analytical techniques:

e 1H and 3C NMR: To confirm the chemical structure and assess purity. The spectra for the
related 5-trifluoromethyl-2-formylphenylboronic acid have been well-documented.[10]

e 9F NMR: To verify the presence and environment of the trifluoromethyl group.

« 1B NMR: To confirm the presence of the boronic acid moiety, which typically appears as a
broad signal.[10]

e Mass Spectrometry: To confirm the molecular weight.

o Elemental Analysis: To determine the elemental composition and confirm purity.[10]

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b1442764?utm_src=pdf-body-img
https://www.benchchem.com/product/b1442764?utm_src=pdf-body
https://www.mdpi.com/1420-3049/25/4/799
https://www.mdpi.com/1420-3049/25/4/799
https://www.mdpi.com/1420-3049/25/4/799
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1442764?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Core Application: The Suzuki-Miyaura Cross-
Coupling Reaction

The Suzuki-Miyaura reaction is a Nobel Prize-winning methodology that forms a carbon-carbon
bond between an organoboron compound and an organohalide, catalyzed by a palladium
complex.[4][11] 3-Formyl-5-(trifluoromethyl)phenylboronic acid is an exemplary substrate
for this reaction. The electron-withdrawing nature of its substituents can influence
transmetalation rates and overall reaction efficiency.[3][11]

Catalytic Cycle Overview

The reaction proceeds through a well-established catalytic cycle involving three key steps:
oxidative addition, transmetalation, and reductive elimination.

Suzuki-Miyaura Catalytic Cycle

Pd(0)L2

(Active Catalyst) Art-X (Organohalide)

|

I
Oxidative i
Addition !
|

Reductive R1-Pd(Il)L2-X Ar2-B(OH)2 (Boronic Acid)
Elimination (Oxidative Adduct) + Base

RL-Pd(Il)L2-R?

(Transmetalation Complex)

Rl_RZ
(Coupled Product)
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Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Field-Proven Experimental Protocol

This protocol describes a general procedure for the Suzuki-Miyaura coupling of 3-Formyl-5-
(trifluoromethyl)phenylboronic acid with a generic aryl bromide. Note: This protocol is a
representative example and should be optimized for specific substrates.

Materials:

3-Formyl-5-(trifluoromethyl)phenylboronic acid (1.2 eq)
e Aryl Bromide (1.0 eq)

o Palladium Catalyst (e.g., Pd(PPhs)4, 2-5 mol%) or a modern precatalyst system (e.g., XPhos
Pd G2, 1-2 mol%).[12][13]

e Base (e.g., K2COs, Na2COs3, or KsPOa, 2-3 eq)

e Solvent System (e.g., Toluene/Hz20, Dioxane/Hz20, or THF/H20)
e Anhydrous Na=2SOa4 or MgSOa

 Silica Gel for column chromatography

Procedure:

e Reaction Setup: To a flame-dried Schlenk flask under an inert atmosphere (Argon), add the
aryl bromide (1.0 eq), 3-Formyl-5-(trifluoromethyl)phenylboronic acid (1.2 eq), the
palladium catalyst, and the base.

e Solvent Addition: Add the degassed solvent system via cannula. The choice of solvent and
base is crucial and often substrate-dependent.[13]

o Reaction Execution: Heat the reaction mixture to the desired temperature (typically 80-110
°C) and stir vigorously for the required time (2-24 hours), monitoring progress by TLC or LC-
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MS.

e Workup: Upon completion, cool the reaction to room temperature. Dilute with an organic
solvent (e.g., ethyl acetate) and wash with water, followed by brine.

e Drying and Concentration: Dry the organic layer over anhydrous NazSOa or MgSOa, filter,
and concentrate under reduced pressure.

 Purification: Purify the crude residue by flash column chromatography on silica gel using an
appropriate eluent system (e.g., hexanes/ethyl acetate) to afford the pure biaryl product.

Significance in Medicinal Chemistry

The structural motifs accessible through 3-Formyl-5-(trifluoromethyl)phenylboronic acid are
highly relevant to modern drug discovery.

» Improving Drug Properties: The CFs group is a classic tool for enhancing drug-like
properties. Its strong electron-withdrawing nature and lipophilicity can improve a molecule's
metabolic stability (by blocking sites of oxidation), cell permeability, and binding affinity to
biological targets.[3]

o Synthetic Versatility: The aldehyde function allows for the rapid generation of chemical
libraries. For instance, it can be converted into an amine via reductive amination to explore
new interactions with a target protein or oxidized to a carboxylic acid to introduce a hydrogen
bond donor/acceptor.

» Antimicrobial Potential: Research on the isomeric 5-trifluoromethyl-2-formylphenylboronic
acid has shown that it can exist in equilibrium with a cyclic 3-hydroxybenzoxaborole form.[10]
[14][15] This structural class includes the FDA-approved antifungal drug Tavaborole, which
acts by inhibiting leucyl-tRNA synthetase (LeuRS).[10][15] The potential for the 3-formyl
isomer to participate in similar scaffolds makes it a compound of high interest for developing
novel anti-infective agents.[14]

Conclusion

3-Formyl-5-(trifluoromethyl)phenylboronic acid is far more than a simple reagent; it is a
precisely engineered building block that empowers chemists to construct complex and high-
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value molecules. Its trifunctional nature provides a robust platform for creating novel biaryl
compounds via Suzuki-Miyaura coupling while offering orthogonal reactivity at the formyl group
and beneficial physicochemical properties from the trifluoromethyl substituent. For
professionals in drug discovery and materials science, mastering the application of this reagent
is a key step toward innovating at the molecular level.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Introduction: A Trifunctional Building Block for Advanced
Synthesis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1442764#3-formyl-5-trifluoromethyl-phenylboronic-
acid-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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